Cas no 1261552-84-4 (2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone)

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone is a specialized brominated aromatic ketone featuring both hydroxyl and difluoromethoxy functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the difluoromethoxy moiety enhances metabolic stability and lipophilicity, while the bromine atom provides a reactive site for further functionalization. The hydroxyl group offers additional versatility for derivatization or coordination chemistry. This compound is particularly useful in the development of bioactive molecules, where its balanced reactivity and stability enable precise modifications. High purity grades ensure consistent performance in synthetic routes, making it a reliable choice for research and industrial applications.

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone structure

1261552-84-4 structure

Product Name:2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone

CAS No:1261552-84-4

MF:C₁₀H₉BrF₂O₃

MW:295.077469587326

CID:4989372

Update Time:2025-05-21

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone
- Inchi： 1S/C10H9BrF2O3/c1-5(11)9(15)7-4-6(16-10(12)13)2-3-8(7)14/h2-5,10,14H,1H3
- InChI Key： GDDCWNVLWBCWSJ-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C(=CC=C(C=1)OC(F)F)O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
XLogP3: 3.9
Topological Polar Surface Area: 46.5

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013000440-250mg	2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone	1261552-84-4	97%	250mg	$494.40	2023-09-03
Alichem	A013000440-500mg	2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone	1261552-84-4	97%	500mg	$823.15	2023-09-03
Alichem	A013000440-1g	2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone	1261552-84-4	97%	1g	$1504.90	2023-09-03

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on 2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone: A Comprehensive Overview

2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone (CAS No. 1261552-84-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 1261552-84-4, is characterized by its bromine atom, hydroxyl group, and difluoromethoxy substituent, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone consists of a phenyl ring substituted with a propiophenone moiety. The bromine atom at the 2-position and the hydroxyl group at the 2'-position create a unique stereochemical environment, while the difluoromethoxy group at the 5'-position adds further complexity to the molecule. This combination of functional groups makes the compound highly reactive under certain conditions, as demonstrated in recent studies.

Recent research has focused on the synthesis and characterization of compound 1261552-84-4. Scientists have developed novel synthetic routes to efficiently produce this compound, leveraging advanced techniques such as Suzuki coupling and Grignard reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for pharmacological studies.

The pharmacological properties of 2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone have been extensively investigated. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has been highlighted in recent clinical trials.

In addition to its pharmacological applications, compound 1261552-84-4 has also been explored for its environmental impact. Research indicates that this compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This finding is crucial for assessing its ecological safety and ensuring sustainable use in industrial applications.

The future of 2-Bromo-2'-hydroxy-5'-(difluoromethoxy)propiophenone lies in its potential as a lead compound for developing new therapeutic agents. Ongoing studies are focusing on optimizing its bioavailability and minimizing adverse effects, paving the way for its translation into clinical practice.